molecular formula C20H21NO3S B5534796 6-methoxy-N,3-dimethyl-N-[2-(phenylthio)ethyl]-1-benzofuran-2-carboxamide

6-methoxy-N,3-dimethyl-N-[2-(phenylthio)ethyl]-1-benzofuran-2-carboxamide

Cat. No. B5534796
M. Wt: 355.5 g/mol
InChI Key: NHJOCUXEYIUAQK-UHFFFAOYSA-N
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Description

6-Methoxy-N,3-dimethyl-N-[2-(phenylthio)ethyl]-1-benzofuran-2-carboxamide belongs to a class of compounds with various biological activities and potential pharmacological applications. It's related to benzofuran derivatives, which have been explored for their roles in inhibiting HIV-1 and HIV-2 replication in cell culture at non-toxic concentrations (Mubarak et al., 2007).

Synthesis Analysis

The synthesis of related benzofuran compounds involves various chemical reactions, including the reaction between ethyl 3-(bromomethyl)-6-methoxy-l-benzofuran-2-carboxylate and amines or amino acid ethyl esters (Mubarak et al., 2007).

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is characterized by the presence of a benzofuran nucleus, which is crucial for their biological activity. Advanced techniques like X-ray diffraction and NMR spectroscopy are typically used for structural analysis (Demir et al., 2015).

Chemical Reactions and Properties

Benzofuran derivatives exhibit a range of chemical reactions, including interactions with different substituents that affect their biological activity. For instance, the presence of methoxy groups can significantly influence their chemical properties and reactivity (Ohemeng et al., 1994).

properties

IUPAC Name

6-methoxy-N,3-dimethyl-N-(2-phenylsulfanylethyl)-1-benzofuran-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21NO3S/c1-14-17-10-9-15(23-3)13-18(17)24-19(14)20(22)21(2)11-12-25-16-7-5-4-6-8-16/h4-10,13H,11-12H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NHJOCUXEYIUAQK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(OC2=C1C=CC(=C2)OC)C(=O)N(C)CCSC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21NO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

355.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-methoxy-N,3-dimethyl-N-[2-(phenylthio)ethyl]-1-benzofuran-2-carboxamide

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